Cas no 902837-22-3 (3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid)

3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-oxadiazole ring substituted with an ethyl group at the 3-position and a benzoic acid moiety at the 5-position. This compound is of interest in medicinal chemistry and material science due to its structural rigidity and potential as a building block for bioactive molecules or functional materials. The oxadiazole ring contributes to metabolic stability, while the carboxylic acid group allows for further derivatization or coordination with metal centers. Its well-defined synthetic route and purity make it suitable for research applications requiring precise molecular scaffolds.
3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid structure
902837-22-3 structure
Product Name:3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid
CAS No:902837-22-3
MF:C11H10N2O3
MW:218.20870256424
CID:3042128
PubChem ID:24208852
Update Time:2025-05-27

3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid
    • AKOS009463143
    • DTXSID401258149
    • 3-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)BenzoicAcid
    • 3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
    • CS-0359494
    • MFCD08274968
    • CHEMBL3486989
    • T5NO DNJ CR CVQ& E2
    • 902837-22-3
    • MDL: MFCD08274968
    • Inchi: 1S/C11H10N2O3/c1-2-9-12-10(16-13-9)7-4-3-5-8(6-7)11(14)15/h3-6H,2H2,1H3,(H,14,15)
    • InChI Key: UDGPERFBSLKMSD-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C(=O)O)C=2)=NC(CC)=N1

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.2Ų

3-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid Pricemore >>

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